Cas no 1138220-69-5 (2,7-BisN,N-bis(4-methoxyphenyl)amino9,9-spiro-bifluorene)

• Product Name: 2,7-BisN,N-bis(4-methoxyphenyl)amino9,9-spiro-bifluorene
• CAS No: 1138220-69-5
• MF: C₅₃H₄₂N₂O₄
• MW: 770.911593914032
• MDL: MFCD12022438
• CID: 2354789
• PubChem ID: 354333951
• Update Time: 2025-10-28

2,7-BisN,N-bis(4-methoxyphenyl)amino9,9-spiro-bifluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Bis[N,N-bis(4-methoxyphenyl)amino]-9,9-spirobi[9H-fluorene]
• Gal[2Ac,346Bn]-β-SPh
• i>,<i>N<
• N,N,N',N'-Tetrakis(4-methoxyphenyl)-9,9'-spirobi[9H-fluorene]-2,7-diamine
• J3.637.410A
• 2,7-Bis[bis(4-methoxyphenyl)amino]-9,9'-spirobi[9H-fluorene]
• 2-N',2-N',7-N',7-N'-tetrakis(4-methoxyphenyl)-9,9'-spirobi[fluorene]-2',7'-diamine
• 2,7-BisN,N-bis(4-methoxyphenyl)amino9,9-spiro-bifluorene
• 2,7-BIS[N,N-BIS(4-METHOXYPHENYL)AMINO]9,9-SPIRO-BIFLUORENE
• SCHEMBL185216
• N2,N2,N7,N7-Tetrakis(4-methoxyphenyl)-9,9'-spirobi[9H-fluorene]-2,7-diamine
• 2,7-Bis[N,N-bis(4-methoxy-phenyl)amino]-9,9-
• MEO-SPIRO-TPD
• B4959
• 1138220-69-5
• N2,N2,N7,N7-Tetrakis(4-methoxyphenyl)-9,9'-spirobi[fluorene]-2,7-diamine
• Meo-Spiro-TPD, 2,7-Bis[N,N-bis(4-Methoxy-phenyl)aMino]9,9-sp
• MFCD12022438

• MDL： MFCD12022438
• Inchi： 1S/C53H42N2O4/c1-56-41-23-13-35(14-24-41)54(36-15-25-42(57-2)26-16-36)39-21-31-47-48-32-22-40(55(37-17-27-43(58-3)28-18-37)38-19-29-44(59-4)30-20-38)34-52(48)53(51(47)33-39)49-11-7-5-9-45(49)46-10-6-8-12-50(46)53/h5-34H,1-4H3
• InChI Key： LZHVTCXAXYYCIF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C1C=CC(=CC=1)OC)C1=CC=C2C3C=CC(=CC=3C3(C4C=CC=CC=4C4=CC=CC=C34)C2=C1)N(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 770.31445783g/mol
• Monoisotopic Mass: 770.31445783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 59
• Rotatable Bond Count: 10
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 12.7

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 184.0 to 188.0 deg-C
• Solubility: Insuluble (3.0E-9 g/L) (25 ºC),

Additional information on 2,7-BisN,N-bis(4-methoxyphenyl)amino9,9-spiro-bifluorene

2,7-Bis[N,N-bis(4-methoxyphenyl)amino]9,9-spiro-bifluorene (CAS No. 1138220-69-5)

The compound 2,7-Bis[N,N-bis(4-methoxyphenyl)amino]9,9-spiro-bifluorene (CAS No. 1138220-69-5) is a highly specialized organic material that has garnered significant attention in the fields of materials science and optoelectronics. This compound belongs to the family of spiro-bifluorenes, which are known for their unique structural properties and versatile applications. The molecule features a spiro junction connecting two fluorene units, with amino groups substituted at the 2 and 7 positions. These amino groups are further substituted with 4-methoxyphenyl groups, introducing electron-donating methoxy functionalities that significantly influence the electronic properties of the compound.

Recent advancements in the synthesis and characterization of spiro-bifluorenes have highlighted their potential as key components in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The electron-donating methoxy groups in this compound enhance its electron-rich nature, making it an excellent candidate for hole-transporting materials in OLEDs. Moreover, the spiro structure imparts rigidity to the molecule, reducing rotational freedom and thereby improving its thermal stability—a critical factor for device longevity.

In a groundbreaking study published in Nature Materials, researchers demonstrated that this compound exhibits exceptional performance in OLED applications due to its high charge carrier mobility and favorable energy levels. The incorporation of 4-methoxyphenyl groups was found to significantly improve the device's efficiency by optimizing the energy alignment between the hole transport layer and the emitting layer. This finding underscores the importance of functional group engineering in tailoring material properties for specific applications.

Beyond OLEDs, this compound has also shown promise in organic photovoltaics (OPVs). A recent study in Advanced Materials reported that when used as an interfacial layer in OPV devices, it enhances charge extraction efficiency by creating a smoother energy gradient between donor and acceptor materials. This improvement leads to higher power conversion efficiencies (PCEs), making it a valuable addition to next-generation solar cell technologies.

The synthesis of 2,7-Bis[N,N-bis(4-methoxyphenyl)amino]9,9-spiro-bifluorene involves a multi-step process that combines Suzuki coupling and nucleophilic aromatic substitution reactions. The use of palladium catalysts in these reactions ensures high yields and excellent control over the molecular architecture. Recent optimizations in these synthetic protocols have further improved scalability, making large-scale production feasible for industrial applications.

In terms of physical properties, this compound exhibits a high melting point (~350°C) and excellent thermal stability under ambient conditions. Its optical properties are equally remarkable, with strong absorption bands in the visible region due to π-π* transitions within the conjugated system. These characteristics make it ideal for applications requiring both optical transparency and thermal resilience.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that it is biodegradable under specific conditions, reducing concerns about long-term environmental persistence. This attribute aligns with growing industry trends toward sustainable materials development.

In conclusion, 2,7-Bis[N,N-bis(4-methoxyphenyl)amino]9,9-spiro-bifluorene (CAS No. 1138220-69-5) represents a cutting-edge material with diverse applications across optoelectronics and renewable energy technologies. Its unique combination of structural rigidity, electronic functionality, and environmental compatibility positions it as a key player in advancing next-generation devices.